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Compound of Interest |

Compound Name: Acid Blue 161
CAS No.: 12392-64-2
Cat. No.: B085170
- 7

Executive Summary & Chemical Identity

Acid Blue 161 (AB161) is a high-stability 1:2 chromium complex azo dye, chemically distinct
from simple acid dyes due to its coordinate geometry. Unlike standard planar azo dyes, AB161
consists of two azo ligand molecules coordinated to a central Chromium (lll) ion. This structural
configuration imparts exceptional light fastness and chemical stability, but it also introduces
complex solvatochromic behaviors that researchers must account for during quantification.

C.1.[1][2] Name: Acid Blue 161

C.1.[1][2] Number: 15706[1][2]

CAS Registry Number: 12392-64-2 (Disodium salt)

Chemical Class: 1:2 Metal Complex Azo Dye (Chromium)|[3]

Molecular Formula:

(Typical commercial form)

Molecular Weight: ~830-880 g/mol (Varies by counter-ion and hydration)

Physicochemical Basis of Absorption
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The absorption spectrum of Acid Blue 161 is governed by two primary electronic transitions:

¢ Transitions: Originating from the conjugated naphthalene-azo-naphthalene backbone.

e Ligand-to-Metal Charge Transfer (LMCT): The coordination of the azo nitrogen and hydroxyl
oxygen to the Cr(lll) center lowers the energy of the excited state, causing a significant
bathochromic shift (red shift) compared to the unmetallized ligand. This shifts the absorption
maximum from the red/violet region into the dark blue region.

Spectral Characteristics

Parameter Value / Description Notes

Primary consensus value [1]

(Aqueous) 578 nm 3.
320350 Associated with the
~320- nm

(Secondary) naphthalene moiety.

"Red-light blue" in dilute
Appearance Dark Navy Blue )

solution.

Shifts to ~602 nm in
Solvatochromism Moderate aggregated states or specific

organic solvents [2].

Precipitates in strong acid
pH Sensitivity Halochromic (blue ppt); turns red-violet in

strong alkali.

The Aggregation Factor (Critical Insight)

As a 1:2 metal complex, Acid Blue 161 is large, planar, and hydrophobic. In aqueous solutions
—especially at high ionic strength or low temperature—it has a high tendency to form H-
aggregates (face-to-face stacking).

e Monomeric State: Sharp peak near 578 nm.

o Aggregated State: Broadening of the band and a hypsochromic shift (blue shift) or
appearance of a shoulder.
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» Implication: Calibration curves must be prepared in the exact solvent matrix used for
experiments to avoid Beer’s Law deviation.

Experimental Protocol: Accurate Determination of
and

Standardized workflow for determining the molar extinction coefficient (

).
Reagents & Equipment[3][4][5][6][7]

o Acid Blue 161 Reference Standard: (Purity must be noted; commercial dyes are often ~40—
70% pure).

o Solvent: Ultrapure water (Type I) or Phosphate Buffer (pH 7.0) to control ionization.
e Spectrophotometer: Double-beam UV-Vis (e.g., Shimadzu UV-1800 or equivalent).

e Cuvettes: Matched quartz cuvettes (1 cm path length).

Step-by-Step Methodology
Phase 1: Stock Solution Preparation

» Weighing: Accurately weigh 50.0 mg of Acid Blue 161.

e Solvation: Dissolve in a small volume (10 mL) of ethanol or warm water to disrupt initial
aggregates, then dilute to 100 mL with ultrapure water.

e Filtration: Filter through a 0.45 pum PTFE membrane to remove insoluble salts or impurities
common in commercial dye powders.

Phase 2: Spectral Scanning

e Baseline Correction: Run a baseline scan with blank solvent from 300 nm to 800 nm.

e Scan: Introduce the stock solution (diluted to approx. 10-20 mg/L) and scan at medium
speed.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b085170?utm_src=pdf-body
https://www.benchchem.com/product/b085170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Peak Identification: Locate the global maximum (

). Expect a peak centered at 578 nm.[3][4]

Phase 3: Molar Extinction Coefficient Determination

 Serial Dilution: Prepare 5 working standards ranging from 1.0 mg/L to 20.0 mg/L.
¢ Measurement: Measure Absorbance (

) at 578 nm for each.

o Regression: Plot

vs. Concentration (
). The slope is
(path length).

o Note: If

, aggregation is occurring. Add 0.1% surfactant (e.g., Triton X-100) to linearize.

Experimental Workflow Diagram
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Figure 1: Workflow for the spectrophotometric characterization of Acid Blue 161.

Validation & Troubleshooting

To ensure data integrity, the following validation steps are mandatory for analytical applications.

A. pH Robustness Test

Acid Blue 161 is stable in neutral pH but exhibits halochromism.
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e Protocol: Prepare 10 mg/L dye solutions in buffers of pH 3.0, 7.0, and 10.0.
e Observation:
o pH 7.0: Stable Blue (
nm).
o pH < 3.0: Potential precipitation or shift to green-blue (protonation of azo group).
o pH > 10.0: Bathochromic shift to Red/Violet (ionization of free hydroxyls).

e Recommendation: Always buffer samples to pH 7.0 + 0.2 for quantitative assays.

B. Aggregation Check

If the peak at 578 nm appears flattened or a shoulder appears at ~540 nm, the dye is
aggregating.

e Remedy: Add 10% Ethanol or 0.1% SDS to the solution. This forces the dye into a
monomeric state, sharpening the peak and increasing the extinction coefficient.

Structural Pathway

Understanding the synthesis helps in identifying impurities (e.g., free Cr(lll) or unreacted
ligands).
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Figure 2: Synthesis pathway showing the formation of the 1:2 Chromium complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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